![molecular formula C24H21N3O3 B2928272 2-amino-N-(4-methoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide CAS No. 898433-83-5](/img/structure/B2928272.png)
2-amino-N-(4-methoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
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Description
2-amino-N-(4-methoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The chemical compound, 2-amino-N-(4-methoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, is part of a broader class of compounds explored for their synthesis and biological activities. In the context of synthesis and characterization, similar compounds have been developed through reactions involving various amino and methoxy derivatives. These synthetic routes are crucial for generating novel compounds with potential biological applications. For instance, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives from amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides showcases the chemical versatility of methoxy and amino functional groups in constructing complex molecules (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014).
Biological Activities
The investigation into the biological activities of these compounds is a significant area of interest. Compounds with similar structural features have been evaluated for their cytotoxic activities against various cancer cell lines, indicating the potential of these molecules in cancer research. For example, the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells highlights the relevance of these compounds in developing new therapeutic agents (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014).
Another aspect of biological activity research involves the synthesis and evaluation of indole-benzimidazole derivatives. Such studies aim to explore the chemical space around indole derivatives for potential pharmacological applications. Although the specific compound of interest is not directly mentioned, the methodology and results from these studies provide a foundational understanding of how structural modifications can influence biological activity (Xin-ying Wang, Yizhou Liu, Juan Xu, Fanwei Jiang, & C. Kang, 2016).
Antimicrobial and Antifungal Activities
Derivatives similar to this compound have been explored for their antimicrobial and antifungal properties. The creation and testing of novel heterocyclic compounds for antimicrobial activity underscore the potential of these molecules in addressing the need for new antimicrobial agents. The focus on antimicrobial activity reflects the ongoing search for compounds that can combat microbial resistance and provide new treatment options (S. G. Badne, D. Swamy, V. Bhosale, & S. V. Kuberkar, 2011).
Properties
IUPAC Name |
2-amino-N-(4-methoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O3/c1-15-6-8-16(9-7-15)23(28)22-21(25)20(19-5-3-4-14-27(19)22)24(29)26-17-10-12-18(30-2)13-11-17/h3-14H,25H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANUVCPMGEBGEFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC=C(C=C4)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.